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Compound of Interest

Compound Name: SB24011

Cat. No.: B12382493 Get Quote

Application Notes and Protocols for SB24011
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

SB24011, a selective inhibitor of the STING-TRIM29 interaction, in experimental settings.

Introduction
SB24011 is a small molecule inhibitor that selectively disrupts the interaction between the

Stimulator of Interferon Genes (STING) protein and the E3 ligase TRIM29.[1] This inhibition

prevents the TRIM29-mediated K48-linkage specific ubiquitination and subsequent

proteasomal degradation of STING, leading to an increase in cellular STING levels.[2] By

upregulating STING, SB24011 enhances downstream immune responses, making it a valuable

tool for cancer immunotherapy research and development.[1][3] It has been shown to

potentiate the effects of STING agonists and anti-PD-1 antibodies.[4][5]

Physicochemical and Biological Properties
A summary of the key quantitative data for SB24011 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Weight 614.69 g/mol [4]

Chemical Formula C34H38N4O7 [1]

CAS Number 1497415-41-4 [4]

Appearance Solid, Yellow to orange [4]

Solubility 10 mM in DMSO [1]

IC50
3.85 µM (for STING-TRIM29

interaction)
[4]

Storage (Solid)
-20°C for 12 months; 4°C for 6

months
[1]

Storage (in Solvent)
-80°C for 6 months; -20°C for 6

months
[1]

Signaling Pathway of SB24011
SB24011's mechanism of action centers on the STING signaling pathway, a critical component

of the innate immune system. The diagram below illustrates the pathway and the specific point

of intervention by SB24011.
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Caption: SB24011 inhibits TRIM29-mediated STING degradation.

Experimental Protocols
The following workflow outlines the steps for preparing a 10 mM stock solution of SB24011 in

DMSO.
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Start: Obtain SB24011 (solid) and DMSO

Calculate required mass of SB24011 and volume of DMSO for 10 mM solution.
(e.g., 6.147 mg SB24011 in 1 mL DMSO)

Accurately weigh the calculated mass of SB24011 in a sterile microcentrifuge tube.

Add the calculated volume of high-purity, anhydrous DMSO to the tube.

Vortex and/or sonicate the solution until the SB24011 is completely dissolved.

Aliquot the 10 mM stock solution into smaller volumes in sterile, light-protected tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

End: 10 mM SB24011 stock solution is ready for use.

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM SB24011 stock solution.

Detailed Methodology:
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Materials:

SB24011 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, light-protected microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile tips

Vortex mixer and/or sonicator

Calculation:

The molecular weight of SB24011 is 614.69 g/mol .

To prepare a 10 mM (0.010 mol/L) stock solution, you will need:

Mass (g) = 0.010 mol/L * Volume (L) * 614.69 g/mol

For 1 mL (0.001 L) of stock solution, the required mass is 6.147 mg.

Procedure:

1. Equilibrate the SB24011 container to room temperature before opening to prevent

moisture condensation.

2. In a sterile microcentrifuge tube, accurately weigh 6.147 mg of SB24011.

3. Add 1 mL of anhydrous DMSO to the tube.

4. Cap the tube tightly and vortex thoroughly. If necessary, briefly sonicate the tube in a water

bath to ensure complete dissolution. The solution should be clear.

5. Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) to avoid repeated

freeze-thaw cycles.
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6. Store the aliquots at -80°C for long-term stability.[1]

Recommended Working Concentrations:

For most cell-based assays, a final concentration of SB24011 in the range of 1-10 µM is

recommended.[1][2] A dose-response experiment is advised to determine the optimal

concentration for your specific cell line and experimental conditions.

Protocol for Treating Cells:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM SB24011 stock solution at room

temperature.

Prepare Intermediate Dilution (Optional but Recommended): To avoid pipetting very small

volumes and to minimize DMSO concentration in the final culture medium, prepare an

intermediate dilution of the stock solution in cell culture medium. For example, to achieve a

final concentration of 10 µM, you can prepare a 1 mM intermediate solution by adding 10 µL

of the 10 mM stock to 90 µL of culture medium.

Treat Cells: Add the appropriate volume of the stock or intermediate solution to your cell

culture plates to achieve the desired final concentration. For example, to achieve a 10 µM

final concentration in 1 mL of culture medium, add 1 µL of the 10 mM stock solution.

Control: Always include a vehicle control (e.g., DMSO) at the same final concentration as in

the SB24011-treated wells. The final DMSO concentration should typically be kept below

0.1% to avoid cytotoxicity.

Incubation: Incubate the cells for the desired period (e.g., 24 hours) before proceeding with

downstream analysis such as Western blotting, qPCR, or ELISA to assess STING pathway

activation.[2][3][6]

In Vivo Experiments
For in vivo studies, SB24011 has been administered via intratumoral injection at doses of 1-3

µg per mouse.[5] The formulation for in vivo use may require specific vehicles to ensure

solubility and bioavailability. It is crucial to consult relevant literature and perform pilot studies to

determine the optimal dosing and administration route for your animal model.
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Safety Precautions
SB24011 is for research use only. Standard laboratory safety practices should be followed

when handling this compound. Wear appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses. Handle the solid powder in a chemical fume

hood to avoid inhalation. Refer to the Safety Data Sheet (SDS) for comprehensive safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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